N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C15H13FN2O2S/c16-11-3-1-2-4-12(11)18-15(21)17-8-10-5-6-13-14(7-10)20-9-19-13/h1-7H,8-9H2,(H2,17,18,21)
• InChI Key: XPTOICWFMXFHDB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=S)NC3=CC=CC=C3F
• Molecular Formula: C15H13FN2O2S
• Molecular Weight: 304.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea, also known as BFTU, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties. BFTU is a thiourea derivative that has been synthesized with the aim of developing a new class of drugs that can target specific biological pathways.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea exerts its therapeutic effects by modulating specific biological pathways. In cancer cells, N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea inhibits the activity of enzymes involved in DNA replication and cell division, leading to cell death. In diabetes, N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea improves insulin signaling and glucose uptake in cells, leading to improved glucose metabolism. Inflammation research has shown that N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea inhibits the production of pro-inflammatory cytokines, reducing inflammation.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea has been shown to have a range of biochemical and physiological effects, including inhibition of cell growth, induction of apoptosis, improvement of glucose metabolism, and reduction of inflammation. These effects are mediated through the modulation of specific biological pathways.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea has several advantages for use in lab experiments, including its ability to selectively target specific biological pathways, its low toxicity, and its stability. However, N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea also has some limitations, including its low solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea, including the development of more efficient synthesis methods, the investigation of its potential use in combination with other drugs, and the exploration of its therapeutic potential in other diseases. Additionally, further research is needed to fully understand the mechanisms underlying N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea's therapeutic effects and to optimize its use in clinical settings.
Conclusion:
In conclusion, N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea is a promising compound that has shown potential for use in the treatment of various diseases. Its ability to selectively target specific biological pathways makes it an attractive candidate for drug development, and its low toxicity and stability make it a valuable tool for lab experiments. Further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea can be synthesized through a multistep process that involves the reaction of 2-fluoroaniline with 1,3-benzodioxole-5-carboxaldehyde, followed by the reaction with thiourea. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea has been extensively studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. In cancer research, N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for chemotherapy. In diabetes research, N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea has been found to improve glucose tolerance and insulin sensitivity, suggesting its potential use as an antidiabetic agent. Inflammation research has also shown that N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)thiourea has anti-inflammatory properties, making it a possible treatment for inflammatory diseases.